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Compound of Interest

Compound Name: AMP-PNP lithium hydrate

Cat. No.: B15547534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Adenosine 5′-(β,γ-imido)triphosphate (AMP-PNP) is a non-hydrolyzable analog of

adenosine 5'-triphosphate (ATP).[1][2][3] In this molecule, an imido group (-NH-) substitutes the

oxygen atom bridging the β and γ phosphates. This modification makes the terminal phosphate

bond resistant to cleavage by ATPases.[4] Consequently, AMP-PNP serves as a powerful tool

in biochemical and cellular research. It acts as a competitive inhibitor for many ATP-dependent

enzymes, effectively binding to the ATP site and locking the protein in an ATP-bound

conformational state without proceeding to hydrolysis.[5][6] This allows researchers to study

ATP-dependent processes, such as molecular motor function, signal transduction, and ion

channel activity, under stable, non-hydrolytic conditions.[2][3]

Quantitative Data Summary
This table summarizes the key chemical and physical properties of AMP-PNP tetralithium salt

hydrate. It is crucial to refer to the batch-specific Certificate of Analysis (CoA) for the precise

molecular weight, as the degree of hydration can vary.[7]
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Property Value References

Synonyms
AMP-PNP, App(NH)p, Adenylyl

imidodiphosphate
[8]

Molecular Formula C₁₀H₁₃Li₄N₆O₁₂P₃ · xH₂O [8]

Molecular Weight
529.93 g/mol (anhydrous

tetralithium salt basis)
[8]

Appearance White solid powder [5][6]

Solubility (in Water)
Up to 50 mg/mL (approx. 94

mM)
[5][8]

Purity (Typical) ≥90% - ≥93% (HPLC) [5]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol provides a detailed methodology for preparing a 100 mM aqueous stock solution

of AMP-PNP lithium hydrate.

2.1. Materials and Equipment

AMP-PNP tetralithium salt hydrate powder

Ultrapure (nuclease-free) water

Buffer (optional, e.g., 20 mM HEPES, pH 7.4)

0.1 M NaOH and 0.1 M HCl for pH adjustment

Analytical balance

Calibrated pH meter

Sterile microcentrifuge tubes or conical tubes

Sterile 0.22 µm syringe filter

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/142/272/a2647pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/142/272/a2647pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/142/272/a2647pis.pdf
https://www.krackeler.com/catalog/sigma/SIGMA/A2647
https://www.scbt.com/p/adenylyl-imidodiphosphate-lithium-salt-72957-42-7
https://www.krackeler.com/catalog/sigma/SIGMA/A2647
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/142/272/a2647pis.pdf
https://www.krackeler.com/catalog/sigma/SIGMA/A2647
https://www.benchchem.com/product/b15547534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Micropipettes and sterile tips

2.2. Step-by-Step Methodology

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, throughout the procedure.

Determine Molecular Weight: Consult the Certificate of Analysis (CoA) or the product label

for the batch-specific molecular weight (MW) of your AMP-PNP lithium hydrate.

Calculate Required Mass: Use the following formula to calculate the mass of AMP-PNP

powder needed to prepare your desired volume of a 100 mM stock solution.

Formula: Mass (mg) = 100 mM * Volume (mL) * MW ( g/mol ) / 1000

Example (for 1 mL of 100 mM stock, using MW = 529.93 g/mol ): Mass (mg) = 100 * 1 *

529.93 / 1000 = 52.99 mg

Weighing: Carefully weigh the calculated amount of AMP-PNP powder using an analytical

balance.

Dissolution: Transfer the powder to a sterile conical tube. Add approximately 80% of the final

desired volume of ultrapure water (or a suitable buffer like 20 mM HEPES, pH 7.4). Vortex

gently until the powder is completely dissolved.

pH Adjustment (Critical Step): AMP-PNP is highly unstable and will rapidly hydrolyze in acidic

conditions.[5][8] Use a calibrated pH meter to check the solution's pH. Carefully adjust the

pH to a range of 7.0 - 7.5 using dropwise additions of 0.1 M NaOH or 0.1 M HCl as needed.

Final Volume Adjustment: Once the pH is stabilized in the correct range, add ultrapure water

(or buffer) to reach the final desired volume. Mix thoroughly.

Sterilization: To ensure the solution is free of microbial contaminants, draw it into a sterile

syringe and pass it through a 0.22 µm syringe filter into a new sterile tube.[9]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
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cycles.[9]

Storage: Immediately place the aliquots in the appropriate storage freezer. Refer to the table

below for stability information.

2.3. Storage and Stability

Form
Storage
Temperature

Stability Period References

Dry Powder -20°C ≥ 1 year [8][10][11]

Stock Solution -80°C Up to 6 months [9]

Stock Solution -70°C

Up to 3 months

(approx. 5%

hydrolysis after 6

months)

[5][8]

Stock Solution -20°C Up to 1 month [9]

Thawed Aliquot 4°C
Use within 1 week; do

not refreeze
[11]

Mandatory Visualizations
3.1. Workflow for AMP-PNP Stock Solution Preparation
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Caption: Workflow for preparing a sterile AMP-PNP stock solution.

3.2. Mechanism of Action: AMP-PNP vs. ATP
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Caption: Comparison of ATP hydrolysis versus AMP-PNP-induced inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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